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Compound of Interest

Compound Name: 2-Chloropyridine 1-oxide

Cat. No.: B183176

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Chloropyridine 1-oxide, a versatile
heterocyclic compound widely employed as a crucial intermediate in the synthesis of
pharmaceuticals, agrochemicals, and other specialty chemicals. This document outlines its
chemical and physical properties, safety and handling guidelines, detailed experimental
protocols for its synthesis, and key applications.

Core Compound Information

CAS Number: 2402-95-1[1][2]

2-Chloropyridine 1-oxide, also known as 2-Chloropyridine N-oxide, is a derivative of pyridine.
The presence of the N-oxide functional group and the chlorine atom at the 2-position
significantly influences its reactivity, making it a valuable building block in organic synthesis.[3]
[4] It typically appears as an off-white to yellowish-brown solid.[5]

Physicochemical Properties

The key physical and chemical properties of 2-Chloropyridine 1-oxide are summarized in the
table below. These properties are essential for its handling, storage, and application in various
chemical reactions.
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Property Value Source(s)

Molecular Formula CsHaCINO [31[5]

Molecular Weight 129.54 g/mol [2]
White to light yellow crystalline

Appearance ] [51[6]
powder or solid

Melting Point 64 -72°C [5]

67 -70°C [5]

127 -132 °C [6]

Hydrochloride Salt: 140-142 °C  [7]

Boiling Point 168 - 170 °C [5][8]

Density 1.209 g/cm3 [8]
Insoluble or sparingly soluble

- in water. Soluble in polar

Solubility _ _ [4](5][6][°]
organic solvents like ethanol
and acetone.
Generally stable under normal

. temperature and pressure.
Stability [6]

May react with strong oxidizing

or reducing agents.

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 2-Chloropyridine 1-
oxide.
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Spectrum Type Data Source(s)

o (ppm): 8.40-8.41 (1H, m),
1H NMR (500 MHz, CDCIs) 7.55-7.58 (1H, m), 7.28-7.32 [10]
(2H, m)

13C NMR (125 MHz, CDClz w/ 0 (ppm): 141.5, 140.3, 126.9,

[10]
DMSO) 126.0, 123.8

Safety and Hazard Information

2-Chloropyridine 1-oxide is a hazardous substance and must be handled with appropriate

safety precautions in a well-ventilated area.[10]
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Precautionary

GHS Hazard
Hazard Category Statements Source(s)
Statements
(Selected)
P264: Wash face,
) hands and any
o H302: Harmful if )
Acute Toxicity exposed skin [10][11]
swallowed.
thoroughly after
handling.
_ P270: Do not eat,
H312: Harmful in )
) ) drink or smoke when [10][11]
contact with skin. ) )
using this product.
P280: Wear protective
] gloves/protective
H332: Harmful if )
) clothing/eye [10][11]
inhaled. ]
protection/face
protection.
P302 + P352: IF ON
) o H315: Causes skin SKIN: Wash with
Skin Irritation o [10][11]
irritation. plenty of soap and
water.
P305 + P351 + P338:
IF IN EYES: Rinse
cautiously with water
o H319: Causes serious  for several minutes.
Eye Irritation S [10][11]
eye irritation. Remove contact
lenses, if present and
easy to do. Continue
rinsing.
P261: Avoid breathing
] o H335: May cause )
Respiratory Irritation dust/fume/gas/mist/iva  [10][11]

respiratory irritation.

pors/spray.
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P271: Use only
outdoors or in a well- [10][11]

ventilated area.

Experimental Protocols

The synthesis of 2-Chloropyridine 1-oxide is most commonly achieved through the oxidation
of 2-chloropyridine. Below are detailed methodologies based on cited literature.

Synthesis via Hydrogen Peroxide Oxidation with a
Tungstic Acid Catalyst

This protocol describes the synthesis of 2-Chloropyridine 1-oxide from 2-chloropyridine using
hydrogen peroxide as the oxidant, catalyzed by tungstic acid and sulfuric acid.

Materials and Reagents:

2-Chloropyridine (=98%)

Hydrogen peroxide (30% aqueous solution)

Tungstic acid (H2WOa)

Concentrated sulfuric acid (98%)

Deionized water

Calcium oxide (CaO)

Dilute hydrochloric acid

Procedure:

e Reaction Setup: In a 250 mL four-necked flask equipped with a mechanical stirrer,
thermometer, condenser, and a constant pressure dropping funnel, add 25 mL of 2-
chloropyridine, 28 mL of deionized water, 1.1 mL of 98% concentrated sulfuric acid, and 2.2
g of tungstic acid.[1]
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» Addition of Oxidant: Begin stirring the mixture and heat the water bath to maintain the
reaction temperature between 70-80°C. Measure 30 mL of 30% hydrogen peroxide into the
dropping funnel and add it dropwise to the reaction mixture.[1]

o Reaction: Maintain the reaction temperature at 70-80°C and continue stirring for 12 hours.
The optimal molar ratio of hydrogen peroxide to 2-chloropyridine is between 1.3:1 and 1.5:1.

[1]

o Work-up: After the reaction is complete, cool the mixture. Prepare an emulsion of calcium
oxide (CaO) in water and add it to the reaction solution to neutralize it to a pH of 6-7. This will
precipitate calcium tungstate (CaWOa).[1]

« |solation: Stir the neutralized mixture at room temperature for 1 hour, then filter to remove the
CaWOus precipitate. Wash the precipitate with water.[1]

 Salification and Purification: To the filtrate, add dilute hydrochloric acid to form the
hydrochloride salt of the product. Evaporate the water under vacuum to obtain the crude
hydrochloride salt as a light yellow solid. The product can be further purified by
recrystallization from an ethanol-toluene mixture.[3]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 2-Chloropyridine 1-oxide.
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Synthesis Workflow of 2-Chloropyridine 1-oxide

Reactants & Catalysts

2-Chloropyridine
Hydrogen Peroxide (30%)
Deionized Water

Tungstic Acid
Sulfuric Acid (conc.)

eaction & Work-up

Combine reactants and catalysts.
Heat to 70-80°C.
Stir for 12 hours.

Cooling

Cool mixture.
Neutralize with CaO emulsion to pH 6-7.

i

Filter to remove CaWOa precipitate.

Filtrate

Product [solation

Add HCI to filtrate to form hydrochloride salt.

'

Evaporate water under vacuum.

:

Recrystallize from Ethanol/Toluene.

i

2-Chloropyridine 1-oxide
(Hydrochloride Salt)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chloropyridine 1-oxide via catalytic oxidation.
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Applications in Research and Development

2-Chloropyridine 1-oxide is a pivotal intermediate in the production of various commercial
products. Its reactivity allows for nucleophilic substitution of the chloride, a common strategy in
building more complex molecules.

e Pharmaceuticals: It serves as a precursor for the synthesis of drugs, including antihistamines
and anti-inflammatory agents.[2][8]

e Agrochemicals: It is used in the formulation of fungicides and pesticides. A notable
application is in the synthesis of pyrithione (found in anti-dandruff shampoos), which involves
the displacement of the chloride with a thiol group.[2]

o Organic Synthesis: The N-oxide group enhances the reactivity of the pyridine ring, making it
a versatile reagent for creating substituted pyridine derivatives.[3][4]

The logical relationship for its primary application can be visualized as follows:

(Z-Chloropyridine 1-oxid9
A 4
(Key Chemical Intermediate)

Nucleophilic Substitution
(at C-Cl bond)

Pharmaceuticals Agrochemicals
(e.g., Antihistamines) (e.g., Pyrithione)

Specialty Chemicals

Click to download full resolution via product page

Caption: Role of 2-Chloropyridine 1-oxide as a key intermediate in chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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